Cas no 74732-00-6 (N-(2-Chloroethyl)-1,8-Naphthalimide)

• Product Name: N-(2-Chloroethyl)-1,8-Naphthalimide
• CAS No: 74732-00-6
• MF: C₁₄H₁₀ClNO₂
• MW: 259.687702655792
• CID: 557050
• PubChem ID: 522559
• Update Time: 2025-07-19

N-(2-Chloroethyl)-1,8-Naphthalimide Chemical and Physical Properties

Names and Identifiers

• 1H-Benz[de]isoquinoline-1,3(2H)-dione,2-(2-chloroethyl)-
• 2-(2-chloroethyl)benzo[de]isoquinoline-1,3-dione
• N-(2-CHLOROETHYL)-1,8-NAPHTHALIMIDE
• 2-(2-Chlor-aethyl)-benz[de]isochinolin-1,3-dion
• 2-(2-Chloroethyl)-1H-benzo[de]isoquinoline-1,3(2H)-dione
• 2-(2-chloroethyl)-2,3-dihydro-1H-benz[de]isoquinoline-1,3-dione
• 2-(2-chloro-ethyl)-benz[de]isoquinoline-1,3-dione
• AC1Q3V44
• N-(2-chloroethyl)-naphthalimide
• SBB043199
• SureCN9034219
• AKOS000273646
• CS-0364390
• SCHEMBL9034219
• FT-0629118
• 74732-00-6
• 3-(2-chloroethyl)-3-azatricyclo[7.3.1.0?,??]trideca-1(13),5,7,9,11-pentaene-2,4-dione
• 2-(2-Chloroethyl)-1H-benzo[de]isoquinoline-1,3(2H)-dione #
• DTXSID00334998
• N-(2-Chloroethyl)-1,8-Naphthalimide

• Inchi： 1S/C14H10ClNO2/c15-7-8-16-13(17)10-5-1-3-9-4-2-6-11(12(9)10)14(16)18/h1-6H,7-8H2
• InChI Key： AWVXDWQRGJLTBI-UHFFFAOYSA-N
• SMILES： ClCCN1C(C2C=CC=C3C=CC=C(C1=O)C=23)=O

Computed Properties

• Exact Mass: 259.04000
• Monoisotopic Mass: 259.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 205 °C (dec.)(lit.)
• Boiling Point: 433.7±28.0 °C at 760 mmHg
• Flash Point: 216.1±24.0 °C
• Refractive Index: 1.673
• PSA: 39.07000
• LogP: 2.19150
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

N-(2-Chloroethyl)-1,8-Naphthalimide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S36
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on N-(2-Chloroethyl)-1,8-Naphthalimide

Comprehensive Overview of N-(2-Chloroethyl)-1,8-Naphthalimide (CAS 74732-00-6): Properties, Applications, and Innovations

N-(2-Chloroethyl)-1,8-Naphthalimide (CAS 74732-00-6) is a specialized organic compound belonging to the naphthalimide family, renowned for its unique photophysical and chemical properties. This derivative, featuring a chloroethyl substituent, has garnered significant attention in materials science, pharmaceutical research, and industrial applications due to its versatile reactivity and fluorescence characteristics. Researchers and manufacturers frequently search for terms like "naphthalimide derivatives," "CAS 74732-00-6 synthesis," and "chloroethyl functional group applications" to explore its potential.

The molecular structure of N-(2-Chloroethyl)-1,8-Naphthalimide combines a naphthalene core with an imide group, modified by a 2-chloroethyl side chain. This configuration enables interactions with various substrates, making it valuable in fluorescence probes and photoactive materials. Recent studies highlight its role in organic electronics, particularly in OLEDs (organic light-emitting diodes) and sensors, aligning with the growing demand for sustainable and energy-efficient technologies.

In pharmaceutical contexts, N-(2-Chloroethyl)-1,8-Naphthalimide derivatives are explored for their bioactive properties, though non-toxic applications are emphasized here. Its fluorescence quenching and solvatochromism behaviors are pivotal in biomarker development, addressing trends in precision medicine and diagnostic imaging. Queries such as "naphthalimide in drug delivery" or "non-toxic fluorescent tags" reflect user interest in these areas.

From an industrial perspective, this compound serves as a precursor for high-performance polymers and dyes. Its stability under varying pH conditions and thermal resistance make it suitable for coatings and adhesives. Innovations in green chemistry have also spurred interest in eco-friendly synthesis routes for CAS 74732-00-6, resonating with global sustainability goals.

Analytical techniques like HPLC, NMR, and mass spectrometry are critical for characterizing N-(2-Chloroethyl)-1,8-Naphthalimide. Researchers often seek "CAS 74732-00-6 purity analysis" or "naphthalimide spectral data" to ensure quality in experimental workflows. The compound’s UV-Vis absorption and emission spectra further enable its use in photocatalysis and solar cell research.

Emerging trends link naphthalimide-based compounds to AI-driven material discovery, where computational models predict novel applications. Searches for "machine learning in organic synthesis" or "smart materials design" underscore this intersection. Meanwhile, CAS 74732-00-6 remains a staple in academic labs for teaching advanced organic synthesis techniques.

In summary, N-(2-Chloroethyl)-1,8-Naphthalimide (CAS 74732-00-6) exemplifies the synergy between fundamental chemistry and cutting-edge applications. Its adaptability across electronics, biotechnology, and industrial materials ensures continued relevance, driven by both scientific curiosity and practical demands.